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Compound of Interest |

Compound Name: NHPI-PEG2-C2-NHS ester
Cat. No.: B10818466
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and applications
of NHPI-PEG2-C2-NHS ester, a bifunctional, non-cleavable linker integral to the development
of advanced biotherapeutics, particularly antibody-drug conjugates (ADCSs).

Core Compound Data

NHPI-PEG2-C2-NHS ester is a valuable tool in bioconjugation, facilitating the stable linkage of
molecules. The N-Hydroxysuccinimide (NHS) ester moiety provides reactivity towards primary
amines, while the N-Hydroxypyrrolo[3,4-c]pyridine-1,3(2H)-dione (NHPI) end can be
functionalized for attachment to a payload. The polyethylene glycol (PEG) spacer enhances
solubility and can reduce aggregation.

Property Value Source(s)
Chemical Formula C19H20N209 [1]
Molecular Weight 420.4 g/mol [1]
Alternate Molecular Weight 420.37 g/mol
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Application in Antibody-Drug Conjugate (ADC)
Synthesis

NHPI-PEG2-C2-NHS ester is primarily utilized as a non-cleavable linker in the synthesis of
ADCs.[2][3][4][5] In this context, the NHS ester end of the linker reacts with primary amine
groups present on the lysine residues of a monoclonal antibody. The other end of the linker is
conjugated to a cytotoxic drug. This forms a stable, covalent bond, ensuring that the drug
remains attached to the antibody as it circulates in the bloodstream and targets cancer cells.

The general workflow for synthesizing an ADC using NHPI-PEG2-C2-NHS ester involves the
reaction of the antibody with the linker-drug conjugate. The non-cleavable nature of the linker
means that the drug is released through the degradation of the antibody backbone within the
lysosome of the target cell.

Experimental Workflow for ADC Synthesis

The following diagram illustrates a typical workflow for the synthesis of an antibody-drug
conjugate using an NHS ester linker like NHPI-PEG2-C2-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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